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Compound of Interest

Compound Name: zinc-64

Cat. No.: B12044275

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Zinc-64 (°4Zn), a stable
isotope of zinc. As 64Zn is not radioactive, the primary safety concerns are associated with the
chemical properties of zinc and its compounds, such as zinc oxide. This document outlines the
potential hazards, exposure controls, and safe handling procedures to ensure the well-being of
laboratory personnel.

Hazard Identification and Physicochemical
Properties

Zinc-64 is a naturally occurring, stable isotope of zinc and is not radioactive.[1][2][3] The
hazards associated with 64Zn are therefore identical to those of natural zinc and its compounds.
The most common forms of zinc used in research are the metal powder and zinc oxide.

Inhalation of zinc oxide fumes or dust can lead to a condition known as "metal fume fever," with
flu-like symptoms such as fever, chills, and muscle pain.[4][5] Direct contact with zinc dust or its
compounds may cause skin and eye irritation.[6][7]

Table 1: Physicochemical and Toxicological Data for Zinc and Zinc Oxide
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Property Zinc Metal (Dust) Zinc Oxide
CAS Number 7440-66-6[4] 1314-13-2[6][8]
_ White to yellowish-white

Appearance Bluish-gray powder[4]

powder
Boiling Point 1665°F (907°C)[4] Decomposes above 1800°C
Melting Point 788°F (420°C)[4] 1975°C
Solubility in Water Reacts with water[4] Insoluble

Acute Toxicity (Inhalation)

May cause respiratory tract

irritation.[4]

Harmful if inhaled (H332).[6]

Skin Irritation

May cause mechanical

irritation.[4]

May cause moderate irritation.

[6]

Eye Irritation

May cause mechanical

irritation.[4]

May cause eye irritation.[6]

Specific Hazards

Dust can be a weak explosion
hazard.[4] Reacts with acids
and alkalis to produce

flammable hydrogen gas.[4]

Exposure Controls and Personal Protection

To minimize exposure to zinc-64 and its compounds, appropriate engineering controls and

personal protective equipment (PPE) must be utilized.

Table 2: Recommended Exposure Controls and Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.thecarycompany.com/media/pdf/adobe/horsehead/zd64-msds.pdf
https://isotope.com/product/attachment/ZNLM-4436-PK/SDS%20-%20ZNLM-4436_V.3.0.pdf
https://www.isoflex.com/docman-all-categories/sds/634-zinc-oxide-depleted-zn-64-dzo-rev-3/file
https://www.thecarycompany.com/media/pdf/adobe/horsehead/zd64-msds.pdf
https://www.thecarycompany.com/media/pdf/adobe/horsehead/zd64-msds.pdf
https://www.thecarycompany.com/media/pdf/adobe/horsehead/zd64-msds.pdf
https://www.thecarycompany.com/media/pdf/adobe/horsehead/zd64-msds.pdf
https://www.thecarycompany.com/media/pdf/adobe/horsehead/zd64-msds.pdf
https://isotope.com/product/attachment/ZNLM-4436-PK/SDS%20-%20ZNLM-4436_V.3.0.pdf
https://www.thecarycompany.com/media/pdf/adobe/horsehead/zd64-msds.pdf
https://isotope.com/product/attachment/ZNLM-4436-PK/SDS%20-%20ZNLM-4436_V.3.0.pdf
https://www.thecarycompany.com/media/pdf/adobe/horsehead/zd64-msds.pdf
https://isotope.com/product/attachment/ZNLM-4436-PK/SDS%20-%20ZNLM-4436_V.3.0.pdf
https://www.thecarycompany.com/media/pdf/adobe/horsehead/zd64-msds.pdf
https://www.thecarycompany.com/media/pdf/adobe/horsehead/zd64-msds.pdf
https://www.benchchem.com/product/b12044275?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12044275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Control Measure Specification

Use in a well-ventilated area.[6] Local exhaust
) ) ventilation is recommended to control dust and
Engineering Controls ]
fume concentrations.[4] Safety shower and eye

bath should be readily available.[8]

For dust and fumes, use a NIOSH/MSHA

Respiratory Protection )
approved respirator.[4]

Hand Protection Wear suitable protective gloves.[4][6]

) Use safety eyewear, such as chemical goggles
Eye Protection . .
or a face shield with safety glasses.[4][6]

Wear suitable protective clothing.[6] Fire-
Skin and Body Protection resistant coveralls are recommended when

working with dust.[4]

Safe Handling and Storage Procedures

Proper handling and storage are crucial to prevent accidents and exposure.

Handling:

Avoid breathing dust, fumes, or vapors.[6]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[6]

Practice good personal hygiene.[4]

For molten zinc, use heat-resistant gloves and face shields.[5]

Storage:

« Store in a cool, dry, well-ventilated place.[4]

o Keep containers tightly closed.[6]
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o Store away from incompatible materials such as strong oxidizing agents, acids, and alkalis.

[4]16]

First-Aid and Emergency Procedures

In case of exposure or accident, immediate and appropriate first-aid measures should be

taken.

Table 3: First-Aid Measures for Zinc and Zinc Oxide Exposure

Exposure Route

First-Aid Procedure

Inhalation

Remove the individual to fresh air. If not
breathing, give artificial respiration. Seek

medical attention.[6][8]

Skin Contact

Wash the affected area with plenty of soap and

water. Remove contaminated clothing.[6][8] For
molten metal burns, cool the area with water but
do not attempt to remove the material. Seek

immediate medical attention.[5]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to

do. Continue rinsing.[6][7]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Seek medical advice.[6]

Fire Fighting:

 For fires involving zinc dust, use a Class D dry powder extinguisher, dry sand, or zinc oxide.

[4]

e Do not use water, as it can react with zinc to produce flammable hydrogen gas.[4][5]

 Firefighters should wear self-contained breathing apparatus (SCBA).[4]
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Experimental Workflow for Safe Handling of Zinc-64
Compounds

The following diagram illustrates a general workflow for the safe handling of zinc-64

compounds in a research setting, from acquisition to disposal.
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Caption: General workflow for the safe handling of Zinc-64 compounds.
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Disposal Considerations

Waste materials containing zinc-64 should be disposed of in accordance with all federal, state,
and local environmental regulations.[4][6] Contact a licensed professional waste disposal
service for guidance.[8]

It is important to note that while this guide provides a comprehensive overview, researchers
should always refer to the specific Safety Data Sheet (SDS) for the particular zinc-64
compound they are using and adhere to their institution's safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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